Cas no 941917-82-4 (1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941917-82-4
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 5458381
• Update Time: 2025-06-14

1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C19H18N4O4/c1-25-15-7-6-13(10-16(15)26-2)23-11-12(9-17(23)24)19-21-18(22-27-19)14-5-3-4-8-20-14/h3-8,10,12H,9,11H2,1-2H3
• InChI Key： UKEAOZKZCILZRG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(OC)=C2)CC(C2ON=C(C3=NC=CC=C3)N=2)CC1=O

Additional information on 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-82-4)

The compound 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-82-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture combines a pyrrolidin-2-one core with a 1,2,4-oxadiazole ring and a pyridine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the scientific community has shown growing interest in 1,2,4-oxadiazole-containing compounds due to their remarkable bioactivity and metabolic stability. The presence of both 3,4-dimethoxyphenyl and pyridin-2-yl groups in this molecule enhances its potential for central nervous system (CNS) penetration, a property highly sought after in neurological drug development. This aligns with current industry trends focusing on neurodegenerative disease treatments and psychiatric disorder medications, topics frequently searched in academic databases and patent literature.

The synthetic route to 941917-82-4 typically involves multi-step organic transformations, including cyclocondensation reactions to form the 1,2,4-oxadiazole ring. Analytical characterization through NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the structure of this crystalline solid, which exhibits moderate solubility in polar organic solvents. These physicochemical properties are crucial for researchers evaluating its drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile.

From a medicinal chemistry perspective, the pyrrolidin-2-one fragment in 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one serves as a constrained linker that may influence the molecule's conformational rigidity and target binding affinity. Computational modeling studies suggest potential interactions with various enzyme active sites, particularly those containing hydrogen bond acceptors and aromatic stacking regions. Such findings have spurred investigations into its possible applications for inflammatory conditions and metabolic disorders.

The growing demand for small molecule therapeutics has increased scrutiny of compounds like CAS 941917-82-4 in preclinical research. Patent analysis reveals that similar structures have been claimed for pain management and cognitive enhancement applications, reflecting current healthcare priorities. Moreover, the compound's heteroaromatic system demonstrates favorable ligand efficiency metrics, making it an attractive starting point for structure-activity relationship (SAR) studies.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic approaches to 1,2,4-oxadiazole derivatives like 941917-82-4. Recent publications highlight microwave-assisted synthesis and catalytic methods that reduce reaction times and improve yields. These advancements address the pharmaceutical industry's push toward environmentally friendly manufacturing processes, a topic generating substantial discussion in scientific forums and ESG (environmental, social, and governance)-focused investment circles.

Quality control and analytical method development for 1-(3,4-dimethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one typically employ reverse-phase HPLC with UV detection, given the compound's strong chromophores. Stability studies under various pH and temperature conditions provide essential data for formulation scientists considering its potential as an oral dosage form. These technical aspects are particularly relevant to professionals searching for analytical method validation protocols and pharmaceutical characterization techniques.

Emerging research directions for CAS 941917-82-4 include exploration of its photophysical properties, as the conjugated system may exhibit interesting fluorescence characteristics. Such properties could enable applications in bioimaging probes or materials science, expanding its utility beyond traditional medicinal chemistry. This interdisciplinary potential makes the compound a subject of interest in chemical biology and molecular engineering research programs worldwide.